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Compound of Interest |

Compound Name: Benzyl Methyl Carbonate
CAS No.: 13326-10-8
Cat. No.: B142083
Get Quote
. J

Benzyl Methyl Carbonate (BMC), systematically named benzyl methyl carbonate under
IUPAC nomenclature, is a key organic compound that serves as a versatile and
environmentally conscious reagent in modern organic synthesis.[1][2] With the chemical
formula CoH1003 and CAS Number 13326-10-8, this asymmetric carbonate has garnered
significant attention for its utility as a precursor for benzylation, methylation, and
methoxycarbonylation reactions.[1][3] Its applications are particularly relevant in the
pharmaceutical industry, where it functions as a stable intermediate for introducing the critical
benzyloxycarbonyl (Cbz) protecting group and as a scaffold in the design of enzyme inhibitors.
This guide provides a comprehensive overview of its chemical properties, green synthesis
protocols, and core applications in drug development, emphasizing the scientific rationale
behind its use.

Core Properties and Identification

A foundational understanding of a reagent begins with its fundamental physicochemical
properties and unambiguous identification.

Nomenclature and Structure
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» IUPAC Name: benzyl methyl carbonate[1][2]

e Synonyms: Carbonic acid, methyl phenylmethyl ester; Carbonic acid, benzyl methyl ester[1]

[4]
e CAS Number: 13326-10-8[1]
e Molecular Formula: CoH1003[1]
e Molecular Weight: 166.17 g/mol [1]
e SMILES: COC(=0)OCC1=CC=CC=C1[1]

Physicochemical Data

The physical properties of Benzyl Methyl Carbonate are critical for its handling, reaction
setup, and purification. It is typically supplied as a clear, colorless oil.[5]

Property Value Source(s)
Appearance Clear Colorless Qil [5]
Molecular Weight 166.17 g/mol [1]

Density 1.118 g/cm3 (Predicted) [2]

Boiling Point 230.97 °C at 760 mmHg [2]
140-143 °C at 42 Torr [5]

Storage Temperature -20°C (Freezer) [5]
Solubility Chloroform (Slightly), Methanol 5]

(Slightly)

Green Synthesis: A Sustainable Approach

The synthesis of Benzyl Methyl Carbonate is a prime example of the shift towards greener,
more sustainable chemical manufacturing. The preferred industrial and laboratory method is
the base-catalyzed transesterification of dimethyl carbonate (DMC) with benzyl alcohol.
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The Rationale for a Phosgene-Free Route

Historically, many carbonates were synthesized using phosgene or its derivatives (e.g.,
chloroformates). These reagents are acutely toxic and pose significant handling and
environmental risks. Dimethyl carbonate, in contrast, is a well-established green reagent; it is
non-toxic, biodegradable, and the only byproduct of the reaction is methanol, which can be

recycled.[3] This approach avoids hazardous materials and improves the atom economy of the
process.

Synthesis Pathway Diagram
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Caption: Protection/Deprotection workflow using a Cbz group.

This hydrogenolysis pathway is highly selective (orthogonal) and does not affect many other
protecting groups (e.g., Boc, Fmoc) or sensitive functionalities like esters and amides, making it
invaluable in complex syntheses. [5][6]

Intermediate in APl Synthesis

Benzyl Methyl Carbonate serves as a versatile intermediate for introducing benzyl and methyl
groups into target molecules. [3]This is crucial for building the carbon skeleton of Active
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Pharmaceutical Ingredients (APIs). For example, it can be used in palladium-catalyzed cross-
coupling reactions to form diarylmethanes, a common motif in medicinal chemistry. [7]

Scaffold for Enzyme Inhibitor Design

The structure of BMC makes it a useful building block for designing inhibitors of enzymes,
particularly serine and thiol proteases. [4][5]The carbonate moiety can mimic the transition
state of peptide bond hydrolysis, while the benzyl group can be tailored to fit into hydrophobic
pockets of an enzyme's active site. Researchers can modify the benzyl or methyl portions of
the molecule to create a library of compounds for screening against therapeutic targets.

Safety and Handling

As with any chemical reagent, proper handling and storage are paramount to ensure laboratory

safety.

e Handling: Work in a well-ventilated area or a chemical fume hood. Wear suitable protective
clothing, including gloves and safety goggles conforming to EN166 or NIOSH standards.
[8]Avoid contact with skin and eyes and prevent the formation of aerosols.

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,
storage in a freezer at -20°C is recommended. [5]Keep away from strong oxidizing agents,
as they are incompatible.

o First Aid:

o

Skin Contact: Immediately wash with soap and water.

[¢]

Eye Contact: Rinse cautiously with water for several minutes.

Inhalation: Move to fresh air and consult a doctor if symptoms arise.

[¢]

[e]

Ingestion: Rinse mouth and seek immediate medical attention.

Note: This information is a summary. Always consult the full Safety Data Sheet (SDS) from the
supplier before use.
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Conclusion

Benzyl Methyl Carbonate is a quintessential example of a modern synthetic reagent:

effective, versatile, and aligned with the principles of green chemistry. Its confirmed IUPAC

name, benzyl methyl carbonate, belies its multifaceted role in advanced organic synthesis.

For professionals in drug discovery and development, BMC offers a reliable method for

introducing the workhorse Chz protecting group, acts as a key intermediate for constructing

complex molecular architectures, and provides a foundational scaffold for inhibitor design. Its

sustainable synthesis route further enhances its value, making it a responsible choice for both

laboratory-scale research and industrial production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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